Cas no 19909-64-9 (Butanetetrone,bis(4-methylphenyl)- (9CI))

• Product Name: Butanetetrone,bis(4-methylphenyl)- (9CI)
• CAS No: 19909-64-9
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 216066
• PubChem ID: 140627
• Update Time: 2025-04-19

Butanetetrone,bis(4-methylphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanetetrone,bis(4-methylphenyl)- (9CI)
• Butane-1,2,3,4-tetraone,1,4-di(4-methylphenyl)
• 1,4-bis(4-methylphenyl)butane-1,2,3,4-tetrone
• DTXSID40173686
• 19909-64-9
• Butane, 1,2,3,4-Tetraone, 1,4-di(p-methylphenyl)-

• Inchi： 1S/C18H14O4/c1-11-3-7-13(8-4-11)15(19)17(21)18(22)16(20)14-9-5-12(2)6-10-14/h3-10H,1-2H3
• InChI Key： GMDUFYFHRYTPMN-UHFFFAOYSA-N
• SMILES： O=C(C(C(C(C1C=CC(C)=CC=1)=O)=O)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 294.08922
• Monoisotopic Mass: 294.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.225
• Boiling Point: 481.2°Cat760mmHg
• Flash Point: 209.3°C
• Refractive Index: 1.582
• PSA: 68.28